Cas no 1282889-40-0 (4-Methoxy-α-methyl-3-propoxybenzeneethanol)

• Product Name: 4-Methoxy-α-methyl-3-propoxybenzeneethanol
• CAS No: 1282889-40-0
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD22001482
• CID: 5158624
• Update Time: 2025-05-24

4-Methoxy-α-methyl-3-propoxybenzeneethanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-α-methyl-3-propoxybenzeneethanol

• MDL： MFCD22001482
• Inchi： 1S/C13H20O3/c1-4-7-16-13-9-11(8-10(2)14)5-6-12(13)15-3/h5-6,9-10,14H,4,7-8H2,1-3H3
• InChI Key： ABZGSGSJUHIJDV-UHFFFAOYSA-N
• SMILES： C1(CC(C)O)=CC=C(OC)C(OCCC)=C1

Experimental Properties

• Density: 1.030±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 328.1±27.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Methoxy-α-methyl-3-propoxybenzeneethanol

4-Methoxy-α-methyl-3-propoxybenzeneethanol: A Comprehensive Overview

4-Methoxy-α-methyl-3-propoxybenzeneethanol (CAS No. 1282889-40-0) is a complex organic compound with a unique structure that combines multiple functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its benzene ring, which is substituted with a methoxy group, an α-methyl group, and a propoxy group, along with an ethanol moiety. The combination of these groups imparts distinctive chemical and physical properties to the molecule, rendering it suitable for diverse applications.

The benzene ring serves as the central framework of this compound, providing stability and facilitating interactions between the substituents. The methoxy group (-OCH3) attached to the benzene ring introduces electron-donating effects, which can influence the reactivity and solubility of the compound. Similarly, the α-methyl group (-CH(CH3)) adds steric hindrance and may affect the molecule's ability to undergo certain reactions. The propoxy group (-OCH2CH2CH3) further enhances the molecule's versatility by introducing a longer alkyl chain, which can influence its physical properties such as melting point and boiling point.

Recent studies have highlighted the potential of 4-Methoxy-α-methyl-3-propoxybenzeneethanol in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The presence of both hydrophilic (methoxy and ethanol groups) and hydrophobic (alkyl chains) moieties allows this compound to form micelles or nanoparticles, which can encapsulate drug molecules and enhance their bioavailability. This application has shown promise in improving the efficacy of poorly soluble drugs in pharmaceutical formulations.

In addition to its pharmaceutical applications, 4-Methoxy-α-methyl-3-propoxybenzeneethanol has also been investigated for its role in material science, particularly in the development of advanced polymers. The compound's ability to undergo polymerization under specific conditions has led to its use in creating materials with tailored mechanical and thermal properties. For instance, researchers have reported the synthesis of novel polyurethanes incorporating this compound, which exhibit improved flexibility and resistance to environmental factors such as UV radiation and moisture.

The synthesis of 4-Methoxy-α-methyl-3-propoxybenzeneethanol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing this compound. These developments have made it more accessible for industrial applications.

From an analytical standpoint, the characterization of 4-Methoxy-α-methyl-3-propoxybenzeneethanol has been enhanced by modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide detailed insights into the molecular structure and bonding patterns, facilitating a deeper understanding of its reactivity and stability under various conditions.

In conclusion, 4-Methoxy-α-methyl-3-propoxybenzeneethanol (CAS No. 1282889-40-0) is a versatile compound with a wide range of potential applications across different scientific disciplines. Its unique structure endows it with properties that make it valuable in fields such as pharmaceuticals, materials science, and chemical engineering. As research continues to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly important role in advancing technological innovations.